Cas no 2241139-72-8 (rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride)

• Product Name: rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride
• CAS No: 2241139-72-8
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• CID: 5223317
• PubChem ID: 165706342
• Update Time: 2025-05-24

rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride
• EN300-322777
• 2241139-72-8

• Inchi： 1S/C8H13NO3.ClH/c1-9-2-6-3-12-5-8(6,4-9)7(10)11;/h6H,2-5H2,1H3,(H,10,11);1H/t6-,8-;/m1./s1
• InChI Key： ITSZTJRUXKWVRA-CIRBGYJCSA-N
• SMILES： Cl.O1C[C@H]2CN(C)C[C@@]2(C(=O)O)C1

Computed Properties

• Exact Mass: 207.0662210g/mol
• Monoisotopic Mass: 207.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride

Comprehensive Overview of rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride (CAS No. 2241139-72-8)

The compound rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride (CAS No. 2241139-72-8) is a stereochemically complex molecule with significant potential in pharmaceutical research and development. Its unique structural features, including a fused furo[3,4-c]pyrrole ring system and a carboxylic acid moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most searched questions related to this compound is: "What are the synthetic routes for rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride?" The synthesis typically involves multi-step organic transformations, including cyclization, stereoselective reduction, and carboxylation. The hydrochloride salt form enhances its stability and solubility, which is critical for formulation studies. Recent advancements in asymmetric catalysis have also improved the efficiency of producing enantiomerically pure forms of this molecule.

The furo[3,4-c]pyrrole scaffold is a trending topic in medicinal chemistry due to its presence in several FDA-approved drugs. Users often search for "biological activities of furopyrrole derivatives", and this compound's structural similarity to known pharmacophores suggests potential bioactivity. Computational studies indicate that it may interact with G-protein-coupled receptors (GPCRs) or enzymes involved in neurotransmitter regulation, though experimental validation is ongoing.

Another hot topic is the green chemistry aspect of producing such complex molecules. Researchers are exploring solvent-free reactions or biocatalytic methods to synthesize rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride with reduced environmental impact. This aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

Analytical characterization of this compound is also frequently discussed. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity and stereochemistry. The CAS No. 2241139-72-8 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

In summary, rac-(3aR,6aR)-5-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid hydrochloride represents a promising scaffold in drug discovery, with its synthesis, bioactivity, and sustainable production being key areas of interest. Its structural complexity and potential therapeutic relevance ensure continued research attention in academic and industrial settings.